Cas no 1216222-93-3 (3,3-dimethyl-1-(methylsulfanyl)butan-2-amine)
1216222-93-3 structure
Product Name:3,3-dimethyl-1-(methylsulfanyl)butan-2-amine
CAS No:1216222-93-3
MF:C7H17NS
MW:147.281580686569
CID:5167424
PubChem ID:62692561
Update Time:2023-11-24
3,3-dimethyl-1-(methylsulfanyl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethyl-1-methylsulfanylbutan-2-amine
- 3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine
- 2-Butanamine, 3,3-dimethyl-1-(methylthio)-
- 3,3-dimethyl-1-(methylsulfanyl)butan-2-amine
-
- Inchi: 1S/C7H17NS/c1-7(2,3)6(8)5-9-4/h6H,5,8H2,1-4H3
- InChI Key: JGXOHEGUVXGCQR-UHFFFAOYSA-N
- SMILES: S(C)CC(C(C)(C)C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 75.5
- XLogP3: 1.7
- Topological Polar Surface Area: 51.3
3,3-dimethyl-1-(methylsulfanyl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1296536-50mg |
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 98% | 50mg |
¥2538.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1296536-100mg |
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 98% | 100mg |
¥3528.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1296536-250mg |
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 98% | 250mg |
¥4320.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1296536-500mg |
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 98% | 500mg |
¥8751.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1296536-1g |
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 98% | 1g |
¥12569.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1296536-2.5g |
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 98% | 2.5g |
¥22885.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1296536-5g |
3,3-Dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 98% | 5g |
¥39096.00 | 2024-08-09 | |
| Enamine | EN300-1251107-0.05g |
3,3-dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 95% | 0.05g |
$94.0 | 2023-06-08 | |
| Enamine | EN300-1251107-0.1g |
3,3-dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 95% | 0.1g |
$140.0 | 2023-06-08 | |
| Enamine | EN300-1251107-0.25g |
3,3-dimethyl-1-(methylsulfanyl)butan-2-amine |
1216222-93-3 | 95% | 0.25g |
$200.0 | 2023-06-08 |
3,3-dimethyl-1-(methylsulfanyl)butan-2-amine Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
1216222-93-3 (3,3-dimethyl-1-(methylsulfanyl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk